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Compound of Interest

Compound Name: 4-Ethoxy-2-nitrophenyl isocyanate

Cat. No.: B010782

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxy-2-nitrophenyl
isocyanate (CAS No. 108128-49-0), a specialty chemical with potential applications in organic
synthesis and pharmaceutical research. This document details its commercial availability, offers
insights into its synthesis, and explores its potential, though currently undocumented, role in
drug discovery.

Commercial Availability

4-Ethoxy-2-nitrophenyl isocyanate is available from a select number of chemical suppliers.
The table below summarizes the available data on suppliers, purity, and pricing. Researchers
are advised to contact the suppliers directly for the most current information and to inquire
about bulk quantities.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b010782?utm_src=pdf-interest
https://www.benchchem.com/product/b010782?utm_src=pdf-body
https://www.benchchem.com/product/b010782?utm_src=pdf-body
https://www.benchchem.com/product/b010782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. . Available .

Supplier CAS Number Purity . Price (USD)
Quantities

American
Custom
Chemicals 108128-49-0 97% 19 $714.91
Corporation (via
ChemicalBook)
59 $1222.45
A2B Chem 108128-49-0 Not Specified Inquire Inquire
Santa Cruz
Biotechnology, 108128-49-0 Not Specified Inquire Inquire
Inc.
Chemical Point 108128-49-0 Not Specified Inquire Inquire
Energy Chemical 108128-49-0 Not Specified Inquire Inquire
CONIER CHEM
AND PHARMA 108128-49-0 Not Specified Inquire Inquire
LIMITED
Aromsyn Co., » ) )
Lid 108128-49-0 Not Specified Inquire Inquire

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for 4-Ethoxy-2-nitrophenyl

isocyanate is not readily available in the public domain. However, the general synthesis of

aromatic isocyanates is a well-established process in organic chemistry. The most common

method for preparing isocyanates from anilines involves the use of phosgene or a phosgene

equivalent.

General Reaction Scheme for Isocyanate Synthesis:
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Figure 1: General synthesis of aromatic isocyanates.
Conceptual Experimental Protocol (Based on related syntheses):

This is a generalized procedure and must be adapted and optimized for the specific synthesis
of 4-Ethoxy-2-nitrophenyl isocyanate. This reaction should only be performed by trained
chemists in a well-ventilated fume hood with appropriate safety precautions due to the extreme

toxicity of phosgene.

e Reaction Setup: A solution of 4-Ethoxy-2-nitroaniline in a dry, inert solvent (e.g., toluene or
ethyl acetate) is prepared in a reaction vessel equipped with a stirrer, a reflux condenser,

and a gas inlet tube.

e Phosgenation: Phosgene gas is bubbled through the solution at a controlled rate. The

reaction is typically carried out at elevated temperatures.

¢ Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or infrared (IR) spectroscopy (monitoring the
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disappearance of the N-H stretch of the aniline and the appearance of the characteristic
isocyanate -N=C=0 stretch).

e Workup: Upon completion, the excess phosgene and solvent are removed by distillation
under reduced pressure.

 Purification: The crude 4-Ethoxy-2-nitrophenyl isocyanate is then purified, typically by
vacuum distillation or recrystallization.

Applications in Drug Discovery and Signhaling
Pathways

Currently, there is a lack of published research detailing the specific use of 4-Ethoxy-2-
nitrophenyl isocyanate in drug development or its interaction with known signaling pathways.
However, isocyanates are a valuable class of reagents in medicinal chemistry. They are
frequently used as electrophilic synthons to create urea, urethane, and carbamate linkages,
which are common motifs in biologically active molecules.

The presence of the ethoxy and nitro groups on the phenyl ring of this particular isocyanate
offers medicinal chemists opportunities for further functionalization and structure-activity
relationship (SAR) studies. The nitro group can, for instance, be reduced to an amine, providing
a handle for further derivatization.

Hypothetical Experimental Workflow in Drug Discovery:

The following diagram illustrates a potential workflow where 4-Ethoxy-2-nitrophenyl
isocyanate could be utilized as a building block in the synthesis of a small molecule library for
biological screening.
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Figure 2: Potential workflow for drug discovery.
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In conclusion, 4-Ethoxy-2-nitrophenyl isocyanate is a commercially available reagent that
holds potential for the synthesis of novel compounds in the field of drug discovery. While
specific experimental protocols and biological applications are not yet documented in readily
accessible literature, its chemical structure suggests it could be a valuable tool for medicinal
chemists. Researchers interested in this compound are encouraged to develop their own
synthetic methodologies and explore its utility in creating new chemical entities for biological
evaluation.

« To cite this document: BenchChem. [In-Depth Technical Guide to 4-Ethoxy-2-nitrophenyl
isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010782#commercial-suppliers-of-4-ethoxy-2-
nitrophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b010782?utm_src=pdf-body
https://www.benchchem.com/product/b010782#commercial-suppliers-of-4-ethoxy-2-nitrophenyl-isocyanate
https://www.benchchem.com/product/b010782#commercial-suppliers-of-4-ethoxy-2-nitrophenyl-isocyanate
https://www.benchchem.com/product/b010782#commercial-suppliers-of-4-ethoxy-2-nitrophenyl-isocyanate
https://www.benchchem.com/product/b010782#commercial-suppliers-of-4-ethoxy-2-nitrophenyl-isocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b010782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

